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Compound of Interest

Compound Name: Aluminium isopropoxide

Cat. No.: B147389

Essential Safety and Handling Guide for
Aluminium Isopropoxide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Aluminium isopropoxide, a flammable and moisture-sensitive solid. Adherence to
these procedures is critical to minimize risks and ensure a safe laboratory environment.

Immediate Safety Concerns

Aluminium isopropoxide is a flammable solid that reacts with moisture. It can cause serious
eye irritation and may irritate the skin and respiratory tract.[1][2][3][4] Key hazards include:

o Flammability: Flammable solid that can be ignited by heat, sparks, or flames.[3][4][5] Vapors
may form explosive mixtures with air.

o Reactivity: Reacts with water and moisture, which can generate flammable isopropanol and
aluminum hydroxide.[1][6][7] It is also incompatible with strong oxidizing agents, strong
acids, and halogens.[2]

o Health Hazards: Causes serious eye irritation.[2][3] May cause skin irritation and respiratory
tract irritation.[2][8] Ingestion may be harmful.[2][8]
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Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling

Aluminium isopropoxide. It is crucial to inspect all PPE for integrity before use.

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Chemical safety goggles with
side-shields conforming to
EN166 (EU) or NIOSH (US)
approved standards.[3][4]

To protect eyes from dust
particles and potential
splashes, which can cause

serious irritation.[1][2]

Skin Protection

Flame-retardant and antistatic
protective clothing.[3]
Neoprene or nitrile rubber
gloves.[5][8]

To prevent skin contact, which
can cause irritation.[1][2]
Flame-retardant clothing is
necessary due to the material's

flammability.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced.[2]
For high concentrations, a self-
contained breathing apparatus

is recommended.[1]

To prevent inhalation of dust,
which can irritate the

respiratory tract.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of Aluminium isopropoxide.

e Preparation:

o Work in a well-ventilated area, preferably in a chemical fume hood with an average face

velocity of at least 100 feet per minute.[3]

o Ensure an eyewash station and safety shower are readily accessible.[2]
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o Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[2][3]

[4]
o Use spark-proof tools and explosion-proof electrical equipment.[2][4]

o Ground and bond containers and receiving equipment to prevent static discharge.[3][4]
e Handling:

Handle under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent contact with

o

moisture.[3]

o

Avoid creating dust.[1][8]

[¢]

Wear the appropriate PPE as detailed in the table above.

[¢]

Keep the container tightly closed when not in use.[1][2][3]
e Storage:
o Store in a cool, dry, well-ventilated area away from heat and ignition sources.[1][2][3]
o Keep containers tightly sealed to protect from moisture and air.[3]
o Store away from incompatible materials such as acids and oxidizing agents.[2][3]
Disposal Plan
Proper disposal is a critical final step in the chemical handling process.
» Waste Collection:

o Collect waste Aluminium isopropoxide and any contaminated materials in a suitable,
closed, and properly labeled container.[3][5]

o Disposal Procedure:

o Dispose of chemical waste in accordance with all local, state, and federal regulations.[3][8]
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o Do not dispose of waste into sewers or drains.[4][8]
o Contaminated materials should be treated as hazardous waste.

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1][2]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][2]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[1][2][3]

» Fire: Use dry chemical, carbon dioxide, or chemical foam to extinguish a fire.[2][3] Do not
use water.[8]

Workflow for Handling Aluminium Isopropoxide
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Caption: Workflow for the safe handling and disposal of Aluminium isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b147389?utm_src=pdf-custom-synthesis
https://www.oxfordlabchem.com/msds/ALUMINIUM%20ISOPROPOXIDE.pdf
https://pim-resources.coleparmer.com/sds/09741.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1018.AluminumIsopropoxide-4.pdf
https://www.chemicalbook.com/msds/aluminium-isopropoxide.pdf
https://www.cdhfinechemical.com/images/product/msds/54_957801420_Aluminium-tri-iso-Propoxide-CASNO-555-31-7-MSDS.pdf
https://www.reddit.com/r/chemistry/comments/8adtov/handling_of_aluminum_isopropoxide/
https://www.sciencemadness.org/smwiki/index.php/Aluminium_isopropoxide
https://www.gelest.com/wp-content/uploads/product_msds/AKA070-msds.pdf
https://www.benchchem.com/product/b147389#personal-protective-equipment-for-handling-aluminium-isopropoxide
https://www.benchchem.com/product/b147389#personal-protective-equipment-for-handling-aluminium-isopropoxide
https://www.benchchem.com/product/b147389#personal-protective-equipment-for-handling-aluminium-isopropoxide
https://www.benchchem.com/product/b147389#personal-protective-equipment-for-handling-aluminium-isopropoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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